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Compound of Interest

Compound Name: 2-Methyl-3-phenyl-2-propenal

Cat. No.: B1666900 Get Quote

This guide provides critical safety, handling, and disposal protocols for 2-Methyl-3-phenyl-2-
propenal, tailored for laboratory professionals. Adherence to these procedures is vital for

ensuring a safe working environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methyl-3-phenyl-2-propenal is a combustible liquid that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation and can be harmful if swallowed or in

contact with skin.[1] Therefore, a comprehensive personal protective equipment strategy is

essential.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should meet ANSI

Z87.1 standards. A face shield

must be worn over goggles

when there is a splash risk.[3]

[4][5]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves

provide adequate short-term

protection. For prolonged

contact, consult the glove

manufacturer’s resistance

guide.

Body Protection Laboratory Coat

A flame-resistant lab coat worn

over cotton clothing is

recommended. The coat

should be fully buttoned.[3]

Foot Protection Closed-Toe Shoes
Shoes must cover the entire

foot.[3]

Respiratory Protection Air-Purifying Respirator

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary if working outside

a fume hood or if aerosol

generation is possible.[3][4]

Quantitative Hazard Data
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Property Value Source

Molecular Formula C10H10O [6]

Molecular Weight 146.19 g/mol [6]

Appearance Clear yellow liquid [6]

Boiling Point 302 °F at 100 mmHg [6]

Flash Point 175 °F [6]

Density 1.0407 at 63 °F [6]

Operational Plan: Safe Handling Protocol
A strict handling protocol is crucial for safety. The following step-by-step guide outlines the safe

handling of 2-Methyl-3-phenyl-2-propenal.

1. Engineering Controls:

Always handle 2-Methyl-3-phenyl-2-propenal inside a properly functioning chemical fume

hood.[3]

2. Pre-Handling Preparations:

Ensure safety data sheets (SDS) are readily accessible.

Verify that an emergency eyewash station and safety shower are in close proximity and

operational.

Confirm that all necessary PPE is available and in good condition.

Prepare all required equipment and reagents before starting the procedure.

3. Handling the Chemical:

Don the appropriate PPE as specified in the table above.

Carefully open the container, avoiding inhalation of vapors.
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Dispense the required amount of the chemical slowly to minimize splashing or aerosol

formation.

Keep the container tightly closed when not in use.[7]

4. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin after handling.[7][8]

Clean the work area and any contaminated equipment.

Properly store or dispose of the chemical and any contaminated materials according to the

disposal plan.

Experimental Workflow
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Workflow for Handling 2-Methyl-3-phenyl-2-propenal
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Caption: Workflow for handling 2-Methyl-3-phenyl-2-propenal.
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Disposal Plan
Proper disposal of 2-Methyl-3-phenyl-2-propenal and contaminated materials is critical to

prevent environmental contamination and ensure safety.

1. Waste Collection:

Collect waste 2-Methyl-3-phenyl-2-propenal in a designated, compatible, and properly

labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management plan.[9]

2. Storage of Waste:

Store waste containers in a well-ventilated, designated satellite accumulation area away

from incompatible materials.[9]

Keep containers tightly closed.[7]

3. Disposal of Contaminated Materials:

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous waste. The rinsed container can then be recycled or disposed of

as non-hazardous waste after being punctured to prevent reuse.[9]

Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE

as hazardous waste in accordance with institutional and local regulations.[9]

4. Final Disposal:

Arrange for the disposal of all chemical waste through a licensed chemical waste disposal

service.[9][10] The primary disposal method is controlled incineration.[9][11]

Do not discharge the chemical into sewer systems.[9][11]
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In the event of a spill:

Evacuate the immediate area and alert others.

If safe to do so, eliminate all ignition sources.[7]

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material such as vermiculite or sand. Do not use

combustible materials like sawdust.[9]

Collect the absorbed material into a sealed, labeled container for disposal as hazardous

waste.[9]

For large spills, evacuate the area and contact emergency services.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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